Cas no 244774-67-2 (2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum)
244774-67-2 structure
Product Name:2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
CAS No:244774-67-2
MF:C36H46N4Pt
MW:729.855251789093
CID:67179
PubChem ID:71436338
Update Time:2025-04-18
2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum Chemical and Physical Properties
Names and Identifiers
-
- 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum
- 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum(II)
- PTOEP
- SCHEMBL75881
- 244774-67-2
-
- Inchi: 1S/C36H46N4.Pt/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;/h17-20,37-38H,9-16H2,1-8H3;/b29-17-,30-18-,31-17-,32-18-,33-19-,34-20-,35-19-,36-20-;
- InChI Key: STINZMGWVWBSET-XTPDIVBZSA-N
- SMILES: [Pt].N1C2C=C3C(CC)=C(CC)C(C=C4C(CC)=C(CC)C(C=C5C(CC)=C(CC)C(=CC1=C(CC)C=2CC)N5)=N4)=N3 |t:2,11,20,28|
Computed Properties
- Exact Mass: 727.321
- Monoisotopic Mass: 727.321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 1150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.4Ų
2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum Related Literature
-
John J. Davenport,Michelle Hickey,Justin P. Phillips,Panayiotis A. Kyriacou Analyst 2017 142 1711
-
Jia-Jia Li,Hong-Dan Peng,Ying Lu,Hao-Di Wu,Ge-Bo Pan RSC Adv. 2016 6 35654
-
Qing-Guo Zhang,Ying Lu,Feng-Xia Wang,Ying Wei,Yong-Qiang Liu,Bo Yang,Ge-Bo Pan RSC Adv. 2014 4 47325
-
4. Enhancement of triplet-sensitized upconversion in rigid polymers via singlet exciton sink approachSteponas Rai?ys,Saulius Jur??nas,Yoan C. Simon,Christoph Weder,Karolis Kazlauskas Chem. Sci. 2018 9 6796
-
Can Gao,Bolong Zhang,Christopher R. Hall,Li Li,Yeqin Chen,Yi Zeng,Trevor A. Smith,Wallace W. H. Wong Phys. Chem. Chem. Phys. 2020 22 6300
244774-67-2 (2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine platinum) Related Products
- 448-71-5(Etioporphyrin I)
- 2683-82-1(2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine)
- 26608-34-4(21H,23H-Porphine,2,7,12,18-tetraethyl-3,8,13,17-tetramethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent